Cas no 2034284-07-4 (2-methoxy-3-{1-(4-phenyloxane-4-carbonyl)pyrrolidin-3-yloxy}pyrazine)

• Product Name: 2-methoxy-3-{1-(4-phenyloxane-4-carbonyl)pyrrolidin-3-yloxy}pyrazine
• CAS No: 2034284-07-4
• MF: C₂₁H₂₅N₃O₄
• MW: 383.440905332565
• CID: 5348835
• Update Time: 2025-10-31

2-methoxy-3-{1-(4-phenyloxane-4-carbonyl)pyrrolidin-3-yloxy}pyrazine Chemical and Physical Properties

Names and Identifiers

• (3-((3-methoxypyrazin-2-yl)oxy)pyrrolidin-1-yl)(4-phenyltetrahydro-2H-pyran-4-yl)methanone
• [3-(3-methoxypyrazin-2-yl)oxypyrrolidin-1-yl]-(4-phenyloxan-4-yl)methanone
• 2-methoxy-3-{1-(4-phenyloxane-4-carbonyl)pyrrolidin-3-yloxy}pyrazine

• Inchi： 1S/C21H25N3O4/c1-26-18-19(23-11-10-22-18)28-17-7-12-24(15-17)20(25)21(8-13-27-14-9-21)16-5-3-2-4-6-16/h2-6,10-11,17H,7-9,12-15H2,1H3
• InChI Key： GLDWSUOPCVBIIF-UHFFFAOYSA-N
• SMILES： O1CCC(C2C=CC=CC=2)(C(N2CCC(C2)OC2C(=NC=CN=2)OC)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 520
• XLogP3: 1.9
• Topological Polar Surface Area: 73.8

Additional information on 2-methoxy-3-{1-(4-phenyloxane-4-carbonyl)pyrrolidin-3-yloxy}pyrazine

Exploring the Chemistry and Applications of 2-methoxy-3-{1-(4-phenyloxane-4-carbonyl)pyrrolidin-3-yloxy}pyrazine (CAS No. 2034284-07-4)

The compound 2-methoxy-3-{1-(4-phenyloxane-4-carbonyl)pyrrolidin-3-yloxy}pyrazine, with the CAS number 2034284-07-4, represents a fascinating area of research in modern organic and medicinal chemistry. This molecule features a unique structural framework combining a pyrazine core with a pyrrolidine moiety and a phenyloxane group, making it a subject of interest for drug discovery and material science applications. Its intricate architecture offers potential for selective interactions with biological targets, particularly in the realm of enzyme inhibition and receptor modulation.

In recent years, the demand for novel heterocyclic compounds like 2-methoxy-3-{1-(4-phenyloxane-4-carbonyl)pyrrolidin-3-yloxy}pyrazine has surged due to their versatility in pharmaceutical development. Researchers are actively investigating its potential as a scaffold for kinase inhibitors or GPCR modulators, aligning with the industry's focus on precision medicine. The presence of both methoxy and carbonyl functional groups enhances its metabolic stability—a critical factor addressed in contemporary ADMET optimization strategies.

The synthesis of CAS 2034284-07-4 involves multi-step organic transformations, often leveraging Pd-catalyzed cross-coupling or microwave-assisted synthesis to improve yield—topics frequently searched in academic databases. Computational chemists have also shown interest in this compound, employing molecular docking simulations to predict its binding affinity, a technique widely discussed in AI-driven drug design forums. Such studies are pivotal for reducing preclinical attrition rates, a major challenge in the pharma R&D lifecycle.

Beyond therapeutics, 2-methoxy-3-{1-(4-phenyloxane-4-carbonyl)pyrrolidin-3-yloxy}pyrazine may find utility in agrochemical formulations, where its structural motifs could contribute to pest resistance management. This aligns with global trends toward sustainable crop protection, a hot topic in green chemistry circles. Analytical characterization via LC-MS and NMR—commonly searched techniques—confirms its purity, essential for regulatory compliance in both pharmaceutical and agricultural sectors.

As the scientific community continues to explore CAS 2034284-07-4, its role in addressing undruggable targets (a trending keyword in biomedical literature) remains promising. Future directions may include derivatization studies to enhance bioavailability or investigations into its photophysical properties for optoelectronic applications—an emerging interdisciplinary niche. With rigorous safety profiling and scalable synthesis protocols, this compound could become a cornerstone in next-generation small-molecule therapeutics.